Cas no 343372-42-9 (N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide)

• Product Name: N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide
• CAS No: 343372-42-9
• CID: 4649219
• Update Time: 2025-05-19

N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide

Introduction to N'-3-(Trifluoromethyl)-2-quinoxalinylbenzenecarbohydrazide (CAS No. 343372-42-9)

N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 343372-42-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and stability, making it a valuable candidate for various synthetic and pharmacological studies.

The compound belongs to the class of benzenecarbohydrazides, which are known for their diverse biological activities. Specifically, the combination of a quinoxaline ring and a benzenecarbohydrazide moiety imparts distinct chemical and pharmacological characteristics. Quinoxaline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties, while benzenecarbohydrazides are recognized for their role in enzyme inhibition and signal transduction pathways.

In recent years, there has been a growing interest in developing novel compounds that incorporate fluorinated aromatic groups. The trifluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of adjacent functional groups, thereby influencing the compound's bioactivity. This feature makes N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural framework of N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) allows for selective interaction with biological targets, which is crucial for minimizing side effects. Current research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

The synthesis of N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic techniques ensures high purity and yield, which are essential for pharmaceutical applications. Recent advancements in catalytic methods have further optimized the synthesis process, making it more efficient and environmentally friendly.

Evaluation of the pharmacokinetic properties of N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) has revealed promising results regarding its absorption, distribution, metabolism, and excretion. These studies suggest that the compound has a favorable pharmacokinetic profile, which is critical for its potential clinical use. Moreover, preliminary toxicology studies indicate low toxicity at therapeutic doses, reinforcing its safety profile.

The role of computational chemistry in understanding the behavior of N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its structure for enhanced efficacy. These computational approaches complement experimental studies by providing insights into the compound's mechanism of action at an atomic level.

In conclusion, N'-3-(Trifluoromethyl-2-quinoxalinylbenzenecarbohydrazide) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.